Cas no 2034561-83-4 (N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 2034561-83-4
• MF: C₁₇H₁₃F₃N₂O₃S
• MW: 382.356933355331
• CID: 6273014
• PubChem ID: 119105282
• Update Time: 2025-06-15

N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• 2034561-83-4
• F6560-7853
• N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide
• N-((6-(furan-3-yl)pyridin-3-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide
• AKOS026699110
• N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-3-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C17H13F3N2O3S/c18-17(19,20)14-2-1-3-15(8-14)26(23,24)22-10-12-4-5-16(21-9-12)13-6-7-25-11-13/h1-9,11,22H,10H2
• InChI Key： AADMKTJWEYQHGS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NCC1C=NC(C2=COC=C2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 382.05989794g/mol
• Monoisotopic Mass: 382.05989794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.6Ų

Additional information on N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide

Professional Introduction to N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 2034561-83-4)

N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2034561-83-4, represents a convergence of advanced synthetic methodologies and pharmacological applications. Its molecular architecture incorporates a trifluoromethyl group, which is well-documented for enhancing metabolic stability and binding affinity in drug candidates, alongside a furan-pyridine moiety that suggests potential interactions with biological targets.

The synthesis of this compound involves intricate steps that require precise control over reaction conditions and reagent selection. The introduction of the furan-3-yl substituent into the pyridine ring not only imparts specific electronic and steric characteristics but also opens avenues for further derivatization, making it a versatile scaffold for medicinal chemists. The presence of the trifluoromethyl group further modulates the compound's pharmacokinetic profile, contributing to its potential as an active pharmaceutical ingredient (API).

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to act as scaffolds in drug design, particularly in the development of antibiotics, anti-inflammatory agents, and anticancer drugs. The sulfonamide moiety in N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide provides a site for hydrogen bonding interactions with biological targets, which is crucial for drug-receptor binding affinity.

The trifluoromethyl group is a key feature that distinguishes this compound from others in its class. This group enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes. Additionally, trifluoromethyl groups are often associated with increased metabolic stability, reducing the likelihood of rapid degradation in vivo. These properties make N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide an attractive candidate for further investigation in drug discovery programs.

The furan-pyridine core of this compound suggests potential interactions with enzymes and receptors involved in various disease pathways. Furan derivatives have been explored for their antimicrobial, antiviral, and anti-inflammatory properties. The combination of the furan ring with the pyridine moiety may confer unique pharmacological effects that are not observed with either component alone. This dual functionality makes N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide a promising candidate for therapeutic intervention.

In the context of current research trends, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). Sulfonamides have been identified as effective tools for disrupting PPIs due to their ability to form stable hydrogen bonds and occupy specific binding pockets on protein surfaces. The structural features of N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide, particularly the sulfonamide group and the furan-pyridine scaffold, make it a potential lead compound for targeting such interactions.

The trifluoromethyl group also plays a critical role in modulating the electronic properties of the molecule. This can influence its reactivity and interaction with biological targets. For instance, trifluoromethylation can increase the electron-withdrawing effect on adjacent functional groups, which can be exploited to fine-tune binding affinities and selectivity. This level of control is essential for developing drugs with minimal side effects.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic strategies emphasize efficiency, sustainability, and minimal waste generation. The use of catalytic methods and solvent-free reactions aligns with these principles, reducing the environmental impact of pharmaceutical production. Such methodologies are increasingly important as global demand for pharmaceuticals grows.

Efforts are ongoing to explore the pharmacological potential of N-{6-(< strong>furan - 3 - yl strong>) pyridin - 3 - ylmethyl } - 3 - ( trifluoromethyl ) benzene - 1 - sulfonamide through both computational modeling and experimental validation. Computational studies can predict how this molecule might interact with biological targets at the atomic level, providing insights into its mechanism of action. Experimental validation through biochemical assays and cell-based models further confirms these predictions and assesses its efficacy.

The versatility of this compound as a scaffold for drug discovery is evident from its structural features. The combination of a furan ring, a pyridine moiety, and a sulfonamide group offers multiple sites for chemical modification. This allows medicinal chemists to systematically explore different analogs with tailored properties. Such flexibility is crucial for optimizing lead compounds into viable drug candidates.

In conclusion, N-{6-(< strong>furan - 3 - yl strong>) pyridin - 3 - ylmethyl } - 3 - ( trifluoromethyl ) benzene - 1 - sulfonamide (CAS No. 2034561-83. strong>) represents an exciting advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. Its synthesis exemplifies modern synthetic methodologies while its molecular design offers opportunities for therapeutic intervention through modulation of biological pathways such as protein-protein interactions.